Cas no 536719-67-2 (1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-)
536719-67-2 structure
Product Name:1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-
CAS No:536719-67-2
MF:C13H11N3S
MW:241.311540842056
CID:1583499
PubChem ID:9834676
Update Time:2025-04-21
1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]-
- 5-(naphthalen-2-ylmethylsulfanyl)-1H-1,2,4-triazole
- 536719-67-2
- 3-((2-naphthylmethyl)sulfanyl)-4h-1,2,4-triazole
- 3-[(2-naphthylmethyl)thio]-1H-1,2,4-triazole
- SCHEMBL6705255
- AKOS025136786
- DTXSID50431486
-
- Inchi: 1S/C13H11N3S/c1-2-4-12-7-10(5-6-11(12)3-1)8-17-13-14-9-15-16-13/h1-7,9H,8H2,(H,14,15,16)
- InChI Key: XQBLAEZIWAIBRE-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)CC1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 241.06753
- Monoisotopic Mass: 241.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 41.57
1H-1,2,4-Triazole, 3-[(2-naphthalenylmethyl)thio]- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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